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Compound of Interest

Compound Name: 1,1-Diiodoethane

Cat. No.: B1619546 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of

1,1-diiodoethane, including a summary of reported values and detailed experimental protocols

for their determination.

Physical Properties of 1,1-Diiodoethane
1,1-Diiodoethane (CAS No. 594-02-5) is a geminal dihaloalkane.[1] Its physical properties are

crucial for its application in organic synthesis and materials science. A summary of its key

physical data is presented below.
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Property Value Source

Molecular Formula C₂H₄I₂ [1]

Molar Mass 281.86 g/mol [1]

Boiling Point 154.7 ± 23.0 °C [1]

223.38 °C (estimate) [2]

169.4 °C at 760 mmHg [3]

155 °C [4]

75-76 °C at 25 mmHg [2]

Melting Point 63.01 °C (estimate) [2][5]

Density 3.0 ± 0.1 g/cm³ [1]

2.83 g/cm³ [3]

Flash Point 63.7 ± 18.1 °C [1]

72.5 °C [3]

Experimental Protocols
While specific experimental determinations for the boiling and melting points of 1,1-
diiodoethane are not readily available in the surveyed literature, standard methodologies for

organic compounds are applicable.

Determination of Boiling Point (Thiele Tube Method)

The Thiele tube method is a common and effective technique for determining the boiling point

of a small quantity of a liquid.

Apparatus:

Thiele tube

Thermometer (with appropriate range)
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Capillary tube (sealed at one end)

Small test tube

Heating oil (e.g., mineral oil)

Bunsen burner or heating mantle

Rubber band or wire for attaching the test tube to the thermometer

Procedure:

A small amount (a few milliliters) of 1,1-diiodoethane is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is securely attached to a thermometer.

The thermometer and test tube assembly is clamped so that the bulb and the lower part of

the test tube are immersed in the heating oil within the Thiele tube.

The side arm of the Thiele tube is gently heated. The shape of the tube allows for convection

currents to ensure uniform heating of the oil.

As the temperature rises, the air trapped in the capillary tube will expand, and a slow stream

of bubbles will emerge from the open end of the capillary.

Upon further heating, the liquid will begin to boil, and a rapid and continuous stream of

bubbles will be observed.

At this point, the heating is discontinued.

As the apparatus cools, the stream of bubbles will slow down and eventually stop. The

temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point of the sample.

Determination of Melting Point (Melting Point Apparatus)
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A melting point apparatus provides a controlled and accurate method for determining the

melting point of a solid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp)

Capillary tubes (sealed at one end)

Sample of 1,1-diiodoethane (solid form)

Procedure:

A small amount of finely powdered, dry 1,1-diiodoethane is packed into the sealed end of a

capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The apparatus is turned on, and the heating rate is adjusted. For an unknown sample, a

rapid heating rate can be used to determine an approximate melting range.

For an accurate determination, the heating rate should be slow (1-2 °C per minute) as the

temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire solid has turned into a clear liquid is recorded as the end

of the melting range.

For a pure substance, the melting range should be narrow (typically 0.5-2 °C).

Synthesis of 1,1-Diiodoethane
1,1-Diiodoethane can be synthesized via the reaction of 1,1-dichloroethane with ethyl iodide in

the presence of a catalyst. The following diagram illustrates the general workflow for this

synthesis and subsequent purification.
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1,1-Dichloroethane +
Ethyl Iodide +

Aluminium Chloride

Heating
(Steam Bath, 3 hours) Reaction Mixture Wash with H₂O Wash with NaHSO₃ Dry with MgSO₄ Crude 1,1-Diiodoethane Distillation

(75-76 °C / 25 mmHg) Pure 1,1-Diiodoethane

Click to download full resolution via product page

Caption: Synthesis and purification workflow for 1,1-diiodoethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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